N-Ethyl-4-propyl-4-heptanamine hydrochloride

• CAS No.: 64467-47-6
• Molecular Formula: C12H28ClN
• Molecular Weight: 221.81 g/mol
• IUPAC Name: ethyl(4-propylheptan-4-yl)azanium;chloride
• InChI: InChI=1S/C12H27N.ClH/c1-5-9-12(10-6-2,11-7-3)13-8-4;/h13H,5-11H2,1-4H3;1H
• InChI Key: RTRMQCQYTASFHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(CCC)[NH2+]CC.[Cl-]

Description

N-Ethyl-4-propyl-4-heptanamine hydrochloride (CID 47382) is a branched aliphatic amine hydrochloride salt with the molecular formula C₁₂H₂₇N·HCl. Its structure features a central heptanamine backbone substituted with ethyl and propyl groups at the 4-position, as indicated by the SMILES notation CCCC(CCC)(CCC)NCC . Key physicochemical properties include:

Property	Value
Molecular Weight	221.81 g/mol (free base: 185.3)
Predicted Collision Cross Section (CCS)	149.0 Ų ([M+H]+ adduct)
Adduct Variants	[M+Na]+, [M+NH₄]+, [M+K]+, etc.

Comparison with Similar Compounds

N-Ethyl-N-methyl-4-propyl-4-heptanamine Hydrochloride (CID 47388)

Structural Differences :

• Molecular Formula : C₁₃H₂₉N·HCl (vs. C₁₂H₂₇N·HCl for the target compound).
• Substituent : An additional methyl group on the nitrogen atom, as shown in the SMILES CCCC(CCC)(CCC)N(C)CC .

Physicochemical Properties :

• CCS Values : Slightly higher CCS for [M+H]+ (151.2 Ų vs. 149.0 Ų in the target), likely due to increased steric bulk .
• Molecular Weight : 237.84 g/mol (free base: 199.3).

Ethyl 4-ANPP Hydrochloride (Item No. 37007)

Structural Differences :

• Backbone : Piperidine ring (vs. aliphatic chain in the target compound).
• Substituents : Phenethyl and phenyl groups attached to the piperidine nitrogen .
• Molecular Formula : C₂₁H₂₈N₂·2HCl (MW: 381.4 g/mol) .

Dopamine Hydrochloride (CAS 62-31-7)

Structural Differences :

• Backbone : Catecholamine structure with a ethylamine side chain (vs. branched heptanamine).
• Molecular Formula: C₈H₁₁NO₂·HCl (MW: 189.64 g/mol) .

4-Hydroxy DiPT Hydrochloride (Item No. 11312)

Structural Differences :

• Backbone : Tryptamine derivative with an indole ring (vs. aliphatic chain).
• Molecular Formula : C₁₆H₂₄N₂O·HCl (MW: 296.8 g/mol) .